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The following table consolidates key efficacy findings from recent studies on 15-PGDH inhibition.

Study
Model

Treatment Key Efficacy Outcomes Citation

Aged mice

(≥24
months)

Small-molecule

inhibitor (SW033291)

Increased muscle mass, strength, and exercise

performance; Improved mitochondrial function and
autophagy; Decreased TGF-β and ubiquitin-

proteasome activity [1].

Aged mice

(>25
months)

Single injection of

stable PGE2 analog +
exercise

Significant increase in muscle mass and strength

two weeks post-treatment; Rejuvenated muscle
stem cells with "heritable molecular memory" [2].

Aged mice Oral MF-300 (Epirium
Bio's 15-PGDH

inhibitor)

Increased physiologic PGE2 levels in skeletal
muscle; Increased muscle force and improved

muscle quality [3] [4].

Advanced 15-PGDH Inhibitors in Development

For researchers looking for tool compounds or clinical-stage candidates, the following table summarizes key

agents.
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Compound
Name

Description Key Findings & Status Citation

SW033291 A small-molecule

inhibitor of 15-PGDH.

Used extensively in preclinical research;

Rejuvenated aged muscle mass and strength in
mice [1] [5].

MF-300
(Epirium Bio)

First-in-class, oral,
small-molecule 15-

PGDH inhibitor.

Phase 1 trial (completed Sep 2025): Well-
tolerated, showed target engagement and dose-

dependent biologic activity. A Phase 2 trial in
sarcopenia is projected to start mid-2026 [3] [4].

Proposed Experimental Pathway for 15-PGDH
Inhibition

Based on the consolidated findings from the search results, the diagram below illustrates the core signaling

pathway and biological effects of 15-PGDH inhibition in aged muscle.
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Aging

Increased 15-PGDH
Expression

Depletion of
Prostaglandin E2 (PGE2)

Muscle Stem Cell (MuSC) Dysfunction
- Premature death

- Failed self-renewal
Dysregulated Signaling Pathways

15-PGDH Inhibitor
(e.g., SW033291, MF-300)

 Blocks 

Decreased Muscle Mass Loss of Muscle Strength Reduced Physical Performance

Subgraph_Atrophy Subgraph_Rescue Epigenetic Rejuvenation of MuSCs
(Heritable Memory)

Restored Muscle Mass & Strength

Improved Mitochondrial
Function & Biogenesis
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(TGF-β, Ubiquitin-Proteasome)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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